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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards and safety

precautions associated with 2-Ethylbenzonitrile. The following sections detail its hazardous

properties, safe handling procedures, and emergency response protocols to ensure the safety

of laboratory and manufacturing personnel.

Hazard Identification and Classification
2-Ethylbenzonitrile is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards to implement appropriate safety measures.

GHS Classification
The GHS classification for 2-Ethylbenzonitrile is summarized in the table below.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Hazard Pictograms and Signal Word
Pictogram:

Signal Word: Warning

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2-Ethylbenzonitrile is

essential for its safe handling and storage.
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Property Value

Molecular Formula C₉H₉N[1][2]

Molecular Weight 131.17 g/mol [1][2]

Appearance Oily, colorless liquid[3]

Odor Almond-like[4]

Boiling Point 94-95 °C at 12 mm Hg[5]

Density 0.974 g/mL at 25 °C[5]

Flash Point 190 °F (87.8 °C)[5]

Solubility Slightly soluble in water[4]

Toxicological Information
While specific toxicological data for 2-Ethylbenzonitrile is limited, data for the parent

compound, benzonitrile, provides a reasonable estimate of its toxicological profile. It is

important to handle 2-Ethylbenzonitrile with the same precautions as benzonitrile.

Toxicity Endpoint Species Route Value

LD50 Rat Oral 700 mg/kg[3]

LD50 Mouse Oral 971 mg/kg[4][6][7]

LD50 Rabbit Dermal 1250 mg/kg[3][4][6]

LD50 Rat Dermal 1200 mg/kg[4][8]

LC50 Rat Inhalation 3.79 mg/L (4 hours)[3]

LC50 Mouse Inhalation 1800 mg/m³[4]

Disclaimer:The toxicological data presented above is for benzonitrile and should be used as a

proxy for 2-Ethylbenzonitrile. Handle 2-Ethylbenzonitrile with the assumption that it has a

similar toxicological profile.
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Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for ensuring data

consistency and regulatory compliance.

Acute Oral Toxicity - OECD Test Guideline 401
This protocol outlines the procedure for determining the acute oral toxicity (LD50) of a

substance.

Test Animals: Healthy, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in individual cages and provided with standard

laboratory diet and water ad libitum.

Dose Preparation: The test substance is prepared at various concentrations in a suitable

vehicle (e.g., water, corn oil).

Administration: A single dose of the test substance is administered by gavage to fasted

animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
This protocol is designed to assess the potential of a substance to cause skin irritation or

corrosion.

Test Animals: Healthy, young adult albino rabbits are used.
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Test Site Preparation: Approximately 24 hours before the test, the fur on the dorsal area of

the trunk is clipped.

Application of Test Substance: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids)

amount of the test substance is applied to a small area (approximately 6 cm²) of the clipped

skin and covered with a gauze patch and non-irritating tape.

Exposure Duration: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

Scoring: Skin reactions are scored according to a standardized grading system.

Classification: The substance is classified as an irritant or non-irritant based on the observed

skin reactions.

Hazard Management and Safety Precautions
A systematic approach to hazard management is essential for minimizing risks associated with

handling 2-Ethylbenzonitrile.

Hazard Identification Risk Assessment Control Measures Emergency Preparedness

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Assess Risks:
- Route of Exposure

- Duration and Frequency
- Quantity Handled

Inform
Implement Controls:

- Engineering Controls (Fume Hood)
- Administrative Controls (SOPs)

- Personal Protective Equipment (PPE)

Determine
Prepare for Emergencies:

- First Aid Procedures
- Spill Cleanup

- Fire Response

Support

Feedback

Click to download full resolution via product page

Caption: Hazard Management Workflow for 2-Ethylbenzonitrile.

Engineering Controls
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Work with 2-Ethylbenzonitrile should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.[4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[9]

First Aid Measures
In the event of exposure to 2-Ethylbenzonitrile, immediate medical attention is necessary.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[3][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate
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medical attention.[3][4]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3]

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[9] During

a fire, irritating and highly toxic gases may be generated by thermal decomposition or

combustion, including nitrogen oxides and cyanide fumes.[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal. Ventilate the area and wash the spill

site after material pickup is complete.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the specific Safety Data Sheet (SDS) for 2-Ethylbenzonitrile before use and follow all

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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